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Introduction
The study of exotic nuclei, those with a significant deviation from the proton-to-neutron ratio of

stable isotopes, is a critical frontier in nuclear physics. These rare isotopes provide a unique

window into the fundamental forces that govern the structure of atomic nuclei and the

processes of nucleosynthesis in the cosmos. Recently, significant advancements in accelerator

and detector technology have enabled the discovery and characterization of novel magnesium
isotopes at the very limits of nuclear existence. This technical guide provides an in-depth

overview of the discovery, properties, and experimental methodologies related to two such

isotopes: the extremely proton-rich Magnesium-18 (¹⁸Mg) and the neutron-rich Magnesium-40

(⁴⁰Mg). Understanding the structure and decay of these exotic nuclei is crucial for refining

nuclear models, which in turn has implications for various fields, including astrophysics and

potentially the development of future nuclear technologies.

Discovery of Novel Magnesium Isotopes
Magnesium-18: The Lightest Magnesium Isotope
In 2021, an international collaboration of researchers announced the first observation of

Magnesium-18 (¹⁸Mg), the lightest known isotope of magnesium.[1][2] This groundbreaking

discovery was made at the National Superconducting Cyclotron Laboratory (NSCL) at Michigan

State University.[3][4] With 12 protons and only 6 neutrons, ¹⁸Mg is an extremely proton-rich
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and highly unstable nucleus.[5][6] Its existence pushes the boundaries of our understanding of

the proton drip line, the limit beyond which a nucleus can no longer hold onto its protons. The

discovery of ¹⁸Mg provides a stringent test for nuclear models in the light mass region.[3]

Magnesium-40: A Journey to the Neutron Drip Line
First observed in 2007, Magnesium-40 (⁴⁰Mg) is a neutron-rich isotope with 12 protons and 28

neutrons.[7][8][9][10] This discovery was a significant step towards mapping the neutron drip

line for heavier elements.[7][11] Subsequent experiments, particularly those involving gamma-

ray spectroscopy at the RIKEN Nishina Center's Radioactive Isotope Beam Factory (RIBF),

have revealed unexpected properties of ⁴⁰Mg, challenging existing theoretical models of

nuclear structure in neutron-rich regions.[12] The study of ⁴⁰Mg is crucial for understanding

how nuclear shell structure evolves with extreme neutron excess.

Properties of Novel Magnesium Isotopes
The distinct properties of ¹⁸Mg and ⁴⁰Mg are summarized in the tables below, offering a clear

comparison of these two exotic nuclei.

Table 1: Properties of Magnesium-18
Property Value Citation(s)

Protons (Z) 12 [6]

Neutrons (N) 6 [6]

Mass Number (A) 18 [6]

Half-life (t₁⸝₂) < 10⁻²¹ s [5]

Decay Mode
Sequential two-proton (2p)

emission
[6][13]

Decay Products
¹⁶Ne + 2p, followed by ¹⁶Ne →

¹⁴O + 2p
[14][15]

Spin and Parity (Jπ) 0+ [6]

Table 2: Properties of Magnesium-40

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://arxiv.org/pdf/1403.5349
https://lise.frib.msu.edu/doc/Ginter_using_lise.pdf
https://zhihuanli.github.io/Experimental-Method-in-Nuclear-Physics/chapt1/ref/DALI_array.pdf
https://www.benchchem.com/product/b044657?utm_src=pdf-body
https://www.benchchem.com/product/b044657?utm_src=pdf-body
https://www.researchgate.net/publication/5886069_Discovery_of_40Mg_and_42Al_suggests_neutron_drip-line_slant_towards_heavier_isotopes
https://www.qeios.com/read/K7DJZP/pdf
https://scispace.com/authors/t-n-ginter-4a7i2efygr
https://pubmed.ncbi.nlm.nih.gov/17960237/
https://www.researchgate.net/publication/5886069_Discovery_of_40Mg_and_42Al_suggests_neutron_drip-line_slant_towards_heavier_isotopes
http://www.nst.sinap.ac.cn/article/doi/10.1007/s41365-022-01048-4
https://www.osti.gov/biblio/1498690
https://www.benchchem.com/product/b044657?utm_src=pdf-body
https://www.benchchem.com/product/b044657?utm_src=pdf-body
https://lise.frib.msu.edu/doc/Ginter_using_lise.pdf
https://lise.frib.msu.edu/doc/Ginter_using_lise.pdf
https://lise.frib.msu.edu/doc/Ginter_using_lise.pdf
https://arxiv.org/pdf/1403.5349
https://lise.frib.msu.edu/doc/Ginter_using_lise.pdf
https://ribf.riken.jp/BigRIPSInfo/
https://indico.tlabs.ac.za/event/101/contributions/1931/contribution.pdf
https://epaper.kek.jp/c01/cyc2001/paper/B-2.pdf
https://lise.frib.msu.edu/doc/Ginter_using_lise.pdf
https://www.benchchem.com/product/b044657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation(s)

Protons (Z) 12 [16]

Neutrons (N) 28 [16]

Mass Number (A) 40 [16]

Half-life (t₁⸝₂) > 170 ns [16]

Decay Mode Beta decay (β⁻) [16]

Decay Product ⁴⁰Al [16]

Spin and Parity (Jπ) 0+ [16]

Experimental Protocols
The production and identification of these highly unstable isotopes require sophisticated

experimental techniques involving powerful accelerators, fragment separators, and sensitive

detector arrays.

Production and Identification of Magnesium-18
The discovery of ¹⁸Mg was achieved through a two-step fragmentation process at the NSCL's

Coupled Cyclotron Facility.[15][17][18][19][20]

Primary Beam Acceleration: A stable beam of ²⁴Mg nuclei was accelerated to approximately

half the speed of light by the coupled K500 and K1200 cyclotrons.[4][15]

First Fragmentation: The high-energy ²⁴Mg beam was directed onto a beryllium (Be) target.

The resulting collisions produced a variety of lighter isotopes.[4][14]

Secondary Beam Selection: The A1900 fragment separator was used to select a beam of

²⁰Mg from the fragmentation products.[21][22][23][24][25] The A1900 uses a series of

superconducting magnets to separate isotopes based on their mass-to-charge ratio.[22][23]

[24]

Second Fragmentation and ¹⁸Mg Production: The unstable ²⁰Mg beam, with a half-life of

tenths of a second, was then directed onto a second beryllium target located approximately
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30 meters away.[14][15] Collisions in this second target produced the desired ¹⁸Mg isotope.

[14]

Decay Product Detection and Identification: Due to its extremely short lifetime, ¹⁸Mg decays

within the beryllium target.[4] Its existence was inferred by detecting its decay products: four

protons and an ¹⁴O nucleus.[2][26] This was achieved by reconstructing the invariant mass

from the measured momenta of the decay products.[2][26]

Production and Characterization of Magnesium-40
The initial discovery of ⁴⁰Mg was made at the NSCL by fragmenting a ⁴⁸Ca beam on a tungsten

target.[11] More recent, detailed spectroscopic studies have been performed at the RIKEN

RIBF.[27]

Primary Beam Acceleration: An intense beam of ⁴⁸Ca was accelerated to 345 MeV/nucleon.

[27]

Secondary Beam Production and Separation: The ⁴⁸Ca beam impinged on a beryllium target

with a thickness of approximately 3000 mg/cm² to produce a secondary beam of ⁴²Si.[27]

The BigRIPS fragment separator, a two-stage separator, was used to isolate the ⁴²Si beam.

[13][27][28][29][30]

⁴⁰Mg Production: The ⁴²Si secondary beam was then directed onto a secondary carbon (¹²C)

target located at the F8 focal plane of the BigRIPS separator.[27] The ⁴⁰Mg nuclei were

produced via a two-proton knockout reaction (⁴²Si → ⁴⁰Mg + 2p).[27]

Identification of ⁴⁰Mg: The ⁴⁰Mg reaction products were identified using the ZeroDegree

Spectrometer.[27]

Gamma-Ray Spectroscopy: Prompt gamma rays emitted from the de-excitation of ⁴⁰Mg were

detected by the DALI2 (Detector Array for Low Intensity radiation 2) NaI(Tl) scintillator array

surrounding the secondary target.[1][2][3][5][14][16] This allowed for the measurement of the

energies of the excited states of ⁴⁰Mg.[27]
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The following diagrams illustrate the experimental workflows and decay pathways for ¹⁸Mg and

⁴⁰Mg.

NSCL Coupled Cyclotron Facility A1900 Fragment Separator Production and Decay Detection

K500 Cyclotron K1200 Cyclotron 24Mg Beam
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Caption: Experimental workflow for the production of Magnesium-18.
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Caption: Decay pathway of Magnesium-18.
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Caption: Experimental workflow for the production and spectroscopy of Magnesium-40.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b044657?utm_src=pdf-body-img
https://www.benchchem.com/product/b044657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The discoveries of Magnesium-18 and Magnesium-40 represent significant milestones in the

exploration of the nuclear landscape. These novel isotopes, situated at the extremes of the

proton-to-neutron ratio, provide invaluable data for constraining and refining our theoretical

understanding of nuclear structure and stability. The experimental techniques employed in their

creation and characterization showcase the cutting-edge capabilities of modern nuclear

physics facilities. As research continues to push the boundaries of what is known, the study of

such exotic nuclei will undoubtedly continue to yield profound insights into the fundamental

workings of the universe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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